Cas no 1118788-10-5 (3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline)

• Product Name: 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline
• CAS No: 1118788-10-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 4726568
• Update Time: 2025-10-23

3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}aniline
• NE58462
• 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline

• Inchi： 1S/C12H13N3/c13-9-4-1-3-8(7-9)12-10-5-2-6-11(10)14-15-12/h1,3-4,7H,2,5-6,13H2,(H,14,15)
• InChI Key： HHVUPINXUWRDBA-UHFFFAOYSA-N
• SMILES： N1C2CCCC=2C(C2C=CC=C(C=2)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 54.7

Additional information on 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline

Introduction to 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline (CAS No. 1118788-10-5)

3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound, identified by the CAS number 1118788-10-5, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a cyclopentacpyrazole moiety linked to an aniline group, which contributes to its distinctive chemical behavior and biological activity.

The cyclopentacpyrazole ring is a heterocyclic aromatic system that introduces a rigid framework to the molecule, enhancing its stability and reactivity. This structural feature is particularly valuable in medicinal chemistry, as it allows for selective interactions with biological targets. The aniline group, on the other hand, provides a polar and basic moiety that can engage in hydrogen bonding and ionic interactions, further modulating the compound's pharmacokinetic profile.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can address multiple therapeutic targets simultaneously. 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline exemplifies this trend by combining the properties of both cyclopentacpyrazole and aniline in a single molecular entity. This dual functionality has opened up new avenues for research in areas such as oncology, inflammation, and neurodegenerative diseases.

In oncology research, the compound has shown promise as a potential inhibitor of kinases and other enzymes involved in cancer cell proliferation. The cyclopentacpyrazole moiety has been identified as a key pharmacophore that can interact with ATP-binding pockets of target enzymes, thereby disrupting their function. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit the growth of various cancer cell lines while minimizing toxicity to healthy cells.

The aniline group in 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline also contributes to its anti-inflammatory properties. Anilines are well-known for their ability to modulate inflammatory pathways by inhibiting enzymes such as COX and LOX. By integrating this moiety with the cyclopentacpyrazole scaffold, researchers have developed compounds that exhibit enhanced anti-inflammatory activity with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Neurodegenerative diseases represent another area where this compound has shown significant promise. The rigid structure of the cyclopentacpyrazole ring facilitates penetration across the blood-brain barrier, making it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Early-stage studies have indicated that 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline can inhibit the aggregation of amyloid-beta plaques and tau proteins associated with these diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopentacpyrazole core efficiently. The introduction of the aniline group is typically achieved through nucleophilic aromatic substitution or Buchwald-Hartwig coupling reactions.

The pharmacological profile of 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline has been extensively studied through both in vitro and in vivo experiments. In vitro assays have revealed its potent activity against various enzymes and receptors relevant to cancer and inflammation. In vivo studies in animal models have further supported these findings by demonstrating its ability to reduce tumor growth and alleviate inflammatory responses.

The compound's solubility and bioavailability are critical factors that influence its therapeutic potential. Modifications to the molecular structure can enhance these properties without compromising biological activity. Researchers are exploring various strategies such as prodrug formulations and polymorphic modifications to improve the pharmacokinetic profile of this compound.

The regulatory landscape for pharmaceutical compounds like 3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}aniline is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before submitting New Drug Applications (NDAs) or Abbreviated New Drug Applications (ANDAs) to regulatory agencies such as the FDA or EMA. These agencies evaluate the safety, efficacy, and quality of new drugs before approving them for clinical use.

The future prospects for this compound are promising given its diverse range of applications and potential therapeutic benefits. Ongoing research aims to optimize its chemical structure further to enhance its efficacy while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality.